Cas no 49629-98-3 (2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid)

2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid structure
49629-98-3 structure
Product Name:2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid
CAS No:49629-98-3
MF:C12H12O9
MW:300.218284606934
CID:2640271
PubChem ID:15544965
Update Time:2025-04-21

2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[2,3-bis(carboxymethoxy)phenoxy]acetic acid
    • tris(carboxymethoxy)benzene
    • 49629-98-3
    • SCHEMBL1145948
    • DTXSID20573928
    • 2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid
    • Inchi: 1S/C12H12O9/c13-9(14)4-19-7-2-1-3-8(20-5-10(15)16)12(7)21-6-11(17)18/h1-3H,4-6H2,(H,13,14)(H,15,16)(H,17,18)
    • InChI Key: MVXYTRNPKSARHR-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C(=CC=CC=1OCC(=O)O)OCC(=O)O

Computed Properties

  • Exact Mass: 300.04813196Da
  • Monoisotopic Mass: 300.04813196Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 140Ų
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